![molecular formula C21H14F4N2O3 B250954 N-[4-(benzoylamino)phenyl]-2,3,5,6-tetrafluoro-4-methoxybenzamide](/img/structure/B250954.png)
N-[4-(benzoylamino)phenyl]-2,3,5,6-tetrafluoro-4-methoxybenzamide
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Overview
Description
N-[4-(benzoylamino)phenyl]-2,3,5,6-tetrafluoro-4-methoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-[4-(benzoylamino)phenyl]-2,3,5,6-tetrafluoro-4-methoxybenzamide is not fully understood. However, it has been suggested that it inhibits the activity of enzymes involved in the inflammatory response and cancer cell growth. It has also been shown to bind to metal ions, leading to changes in their fluorescence properties.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to a decrease in inflammation. Additionally, it has been shown to induce apoptosis in cancer cells, leading to a decrease in cell proliferation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[4-(benzoylamino)phenyl]-2,3,5,6-tetrafluoro-4-methoxybenzamide in lab experiments is its high purity and stability. Additionally, it has been shown to have low toxicity, making it a safe compound to work with. However, one of the limitations is that it is relatively expensive compared to other compounds, which may limit its use in some experiments.
Future Directions
There are several future directions for research on N-[4-(benzoylamino)phenyl]-2,3,5,6-tetrafluoro-4-methoxybenzamide. One area of interest is the development of new drugs based on this compound for the treatment of inflammatory diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its interactions with metal ions. Finally, the use of this compound as a fluorescent probe for the detection of other molecules is an area that warrants further investigation.
In conclusion, this compound is a compound that has shown great potential for scientific research. Its synthesis method has been optimized for high yields and purity, and it has been extensively studied for its anti-inflammatory and anti-cancer properties. Further research is needed to fully understand its mechanism of action and potential applications in various fields.
Synthesis Methods
The synthesis of N-[4-(benzoylamino)phenyl]-2,3,5,6-tetrafluoro-4-methoxybenzamide involves the reaction of 4-aminobenzophenone and 2,3,5,6-tetrafluoro-4-methoxybenzoic acid in the presence of a coupling reagent. The resulting product is purified through crystallization to obtain the final compound. This method has been optimized to achieve high yields and purity of the compound.
Scientific Research Applications
N-[4-(benzoylamino)phenyl]-2,3,5,6-tetrafluoro-4-methoxybenzamide has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. Additionally, it has been used as a fluorescent probe for the detection of metal ions and as a ligand for the synthesis of metal complexes.
Properties
Molecular Formula |
C21H14F4N2O3 |
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Molecular Weight |
418.3 g/mol |
IUPAC Name |
N-(4-benzamidophenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide |
InChI |
InChI=1S/C21H14F4N2O3/c1-30-19-17(24)15(22)14(16(23)18(19)25)21(29)27-13-9-7-12(8-10-13)26-20(28)11-5-3-2-4-6-11/h2-10H,1H3,(H,26,28)(H,27,29) |
InChI Key |
MACRNOONUPWIKT-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=C(C(=C1F)F)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)F)F |
Canonical SMILES |
COC1=C(C(=C(C(=C1F)F)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)F)F |
Origin of Product |
United States |
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